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Compound of Interest

Compound Name: 2,5,6-Trichlorobenzo[D]thiazole

CAS No.: 120258-61-9

Cat. No.: B039471

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,

and potential applications of 2,5,6-trichlorobenzo[d]thiazole. The information is curated to

support research and development efforts in medicinal chemistry and materials science.

Introduction to Benzothiazoles and 2,5,6-
Trichlorobenzo[d]thiazole
The benzothiazole scaffold is a privileged heterocyclic structure found in a wide array of

biologically active compounds and functional materials.[1] Its derivatives are known to exhibit

diverse pharmacological activities, including antimicrobial, anticancer, and neuroprotective

properties.[1] The substitution pattern on the benzothiazole ring system, particularly with

electron-withdrawing groups like chlorine, can significantly modulate its physicochemical and

biological properties.[2]

2,5,6-Trichlorobenzo[d]thiazole is a specific isomer within the trichlorinated benzothiazole

family. The presence and position of the three chlorine atoms are expected to influence its

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b039471#bc-rfq
https://www.benchchem.com/product/b039471/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-5-6-trichlorobenzo-d-thiazole
https://www.benchchem.com/product/b039471/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-5-6-trichlorobenzo-d-thiazole
https://www.benchchem.com/product/b039471/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-5-6-trichlorobenzo-d-thiazole
https://pmc.ncbi.nlm.nih.gov/articles/PMC3432163/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3432163/
https://www.mdpi.com/1996-1944/19/3/558
https://www.benchchem.com/product/b039471/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-5-6-trichlorobenzo-d-thiazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


reactivity, lipophilicity, and metabolic stability, making it a compound of interest for further

investigation in drug discovery and materials science.

Physicochemical Properties
Understanding the fundamental physicochemical properties of 2,5,6-trichlorobenzo[d]thiazole
is crucial for its application in experimental settings. While some specific experimental data

such as melting and boiling points are not readily available in public literature, key identifiers

and calculated properties have been compiled.

Property Value Source

Molecular Formula C₇H₂Cl₃NS [3]

Molecular Weight 238.5 g/mol [3]

IUPAC Name
2,5,6-trichloro-1,3-

benzothiazole
[3]

CAS Number 120258-61-9 [3][4]

PubChem CID 22125400 [3][4]

Appearance Solid (Predicted) [3]

SMILES
C1=C2C(=CC(=C1Cl)Cl)SC(=

N2)Cl
[3]

InChI

InChI=1S/C7H2Cl3NS/c8-3-1-

5-6(2-4(3)9)12-7(10)11-5/h1-

2H

[3]

Synthesis of Substituted Benzothiazoles
While a specific, detailed synthesis protocol for 2,5,6-trichlorobenzo[d]thiazole is not

extensively documented in readily accessible literature, its synthesis can be logically inferred

from established methods for preparing substituted benzothiazoles. The classical and most

widely used method for thiazole ring synthesis is the Hantzsch thiazole synthesis.[5] Modern

synthetic strategies for benzothiazoles often involve the condensation of 2-aminothiophenols

with various electrophiles or intramolecular cyclization reactions.[6][7]
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A plausible synthetic approach for 2,5,6-trichlorobenzo[d]thiazole would likely start from a

correspondingly substituted aniline derivative. For instance, a synthetic route could involve the

bromocyclization of a substituted aniline with potassium thiocyanate.[8]

Below is a conceptual workflow for the synthesis of a substituted benzothiazole, which could be

adapted for 2,5,6-trichlorobenzo[d]thiazole.

Caption: Conceptual diagram of the chemical reactivity of 2,5,6-Trichlorobenzo[d]thiazole.

Potential Applications
Given the known biological activities of benzothiazole derivatives, 2,5,6-
trichlorobenzo[d]thiazole serves as a valuable scaffold for the development of novel

therapeutic agents and functional materials.

Medicinal Chemistry: The trichlorinated pattern can enhance lipophilicity, potentially

improving cell membrane permeability. The reactivity at the 2-position allows for the

introduction of various pharmacophores to explore structure-activity relationships (SAR) for

indications such as cancer, infectious diseases, and neurological disorders. [1]* Materials

Science: Benzothiazole derivatives have been investigated for their optical and electronic

properties. [9]The introduction of chlorine atoms can tune these properties, suggesting

potential applications in organic electronics, such as in organic light-emitting diodes (OLEDs)

or as fluorescent probes. [9]

Experimental Protocols
While a specific protocol for 2,5,6-trichlorobenzo[d]thiazole is not available, a general

procedure for the synthesis of a substituted benzothiazole from a substituted aniline is provided

below as a representative example. This protocol would require optimization for the specific

target molecule.

Synthesis of a 6-Substituted 2-Aminobenzothiazole (General Procedure)

Thiocyanation of Substituted Aniline:

Dissolve the appropriately substituted aniline (1.0 eq) in a suitable solvent such as acetic

acid.
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Add potassium thiocyanate (KSCN) (2.0-3.0 eq) to the solution.

Cool the mixture in an ice bath.

Slowly add a solution of bromine (1.1 eq) in acetic acid, maintaining the temperature

below 10 °C.

Stir the reaction mixture at room temperature for several hours until the reaction is

complete (monitored by TLC).

Pour the reaction mixture into ice water and neutralize with a suitable base (e.g., sodium

hydroxide solution).

Collect the precipitate by filtration, wash with water, and dry.

Purification:

The crude product can be purified by recrystallization from a suitable solvent (e.g.,

ethanol) or by column chromatography on silica gel.

Characterization: The structure of the synthesized compound should be confirmed by

spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Safety Information
2,5,6-Trichlorobenzo[d]thiazole is classified with the GHS07 pictogram, indicating it can be

harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause

respiratory irritation. [3][10] Hazard Statements: H302, H315, H319, H335 [3] Precautionary

Statements: P261, P305+P351+P338 [3] Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

All work should be conducted in a well-ventilated fume hood.

Conclusion
2,5,6-Trichlorobenzo[d]thiazole is a halogenated heterocyclic compound with significant

potential for applications in both medicinal chemistry and materials science. Its synthesis can

be approached through established methods for substituted benzothiazoles, and its reactivity

offers opportunities for further functionalization. The information provided in this guide serves
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as a foundational resource for researchers and scientists interested in exploring the chemical

and biological properties of this and related compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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